Cas no 414893-81-5 (4-(3-Bromobenzyl)thiomorpholine)
414893-81-5 structure
Product Name:4-(3-Bromobenzyl)thiomorpholine
CAS No:414893-81-5
MF:C11H14BrNS
MW:272.204560756683
MDL:MFCD00811327
CID:3095351
PubChem ID:785876
Update Time:2025-04-21
4-(3-Bromobenzyl)thiomorpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Bromobenzyl)thiomorpholine
- CS-0366319
- 4-[(3-bromophenyl)methyl]thiomorpholine
- 414893-81-5
- Oprea1_456290
- Cambridge id 5270487
- SCHEMBL17397339
- AB00078469-01
-
- MDL: MFCD00811327
- Inchi: 1S/C11H14BrNS/c12-11-3-1-2-10(8-11)9-13-4-6-14-7-5-13/h1-3,8H,4-7,9H2
- InChI Key: PWWDEQSIYFSCSF-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CN1CCSCC1
Computed Properties
- Exact Mass: 271.00303Da
- Monoisotopic Mass: 271.00303Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 28.5Ų
4-(3-Bromobenzyl)thiomorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB432488-1 g |
4-(3-Bromobenzyl)thiomorpholine |
414893-81-5 | 1g |
€594.40 | 2023-07-18 | ||
| abcr | AB432488-5 g |
4-(3-Bromobenzyl)thiomorpholine |
414893-81-5 | 5g |
€1,307.80 | 2023-07-18 | ||
| Chemenu | CM519897-1g |
4-(3-Bromobenzyl)thiomorpholine |
414893-81-5 | 97% | 1g |
$*** | 2023-05-30 | |
| abcr | AB432488-1g |
4-(3-Bromobenzyl)thiomorpholine; . |
414893-81-5 | 1g |
€1338.10 | 2025-02-17 | ||
| abcr | AB432488-5g |
4-(3-Bromobenzyl)thiomorpholine |
414893-81-5 | 5g |
€1307.80 | 2023-09-04 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436989-1g |
4-(3-Bromobenzyl)thiomorpholine |
414893-81-5 | 97% | 1g |
¥4243.00 | 2024-05-14 |
4-(3-Bromobenzyl)thiomorpholine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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